Cas no 658-25-3 (Benzenemethanamine, 3-fluoro-, hydrochloride)

• Product Name: Benzenemethanamine, 3-fluoro-, hydrochloride
• CAS No: 658-25-3
• MF: C₇H₉ClFN
• MW: 161.604464292526
• MDL: MFCD07780721
• CID: 4114013
• PubChem ID: 49795968
• Update Time: 2025-06-22

Benzenemethanamine, 3-fluoro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-, hydrochloride
• 3-Fluorobenzylamine hydrochoride
• (3-fluorophenyl)methanamine hydrochloride
• WJWIVRLHEIMOFX-UHFFFAOYSA-N
• SB76433
• F74451
• NS-01275
• AKOS027425841
• CHEMBL275063
• (3-fluorobenzyl)amine Hydrochloride
• (3-fluorophenyl)methanamine;hydrochloride
• 1-(3-fluorophenyl)methanamine hydrochloride
• 3-Fluorobenzylamine HCl
• 3-FLUOROBENZYLAMINE HYDROCHLORIDE
• (3-Fluorophenyl)Methanamine HCl
• CS-0196121
• 658-25-3
• MFCD07780721

• MDL： MFCD07780721
• Inchi： 1S/C7H8FN.ClH/c8-7-3-1-2-6(4-7)5-9;/h1-4H,5,9H2;1H
• InChI Key： WJWIVRLHEIMOFX-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CN

Computed Properties

• Exact Mass: 161.0407551g/mol
• Monoisotopic Mass: 161.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Benzenemethanamine, 3-fluoro-, hydrochloride

Benzenemethanamine, 3-fluoro-, hydrochloride (CAS No. 658-25-3): A Comprehensive Overview

Benzenemethanamine, 3-fluoro-, commonly known by its CAS number 658-25-3, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, particularly in its hydrochloride form, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the synthesis of various therapeutic agents. The introduction of a fluorine atom at the 3-position of the benzene ring imparts distinct reactivity and selectivity, which are highly desirable in drug design and development.

The hydrochloride salt of Benzenemethanamine, 3-fluoro- enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly important for drug delivery systems where bioavailability and stability are critical factors. The compound's structure allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties for specific applications.

In recent years, there has been growing interest in fluorinated aromatic amines due to their role in enhancing the pharmacological activity of small molecule drugs. The presence of a fluorine atom can influence the metabolic stability, binding affinity, and overall efficacy of a drug molecule. For instance, fluorine atoms are known to increase the lipophilicity of molecules, which can improve their ability to cross biological membranes. Additionally, fluorine substitution can prevent rapid degradation by enzymes, thereby extending the half-life of the drug in the body.

Benzenemethanamine, 3-fluoro- hydrochloride has been investigated as a key intermediate in the synthesis of various bioactive compounds. One notable area of research involves its use in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Kinase inhibitors often require precise targeting to achieve therapeutic effects without significant side effects. The structural features of Benzenemethanamine, 3-fluoro- make it an excellent candidate for designing molecules that can selectively interact with specific kinase enzymes.

Recent studies have demonstrated the potential of this compound in the development of antiviral agents. The unique electronic properties conferred by the fluorine atom allow for strong interactions with viral proteins, disrupting their function and inhibiting viral replication. This has opened up new avenues for creating novel antiviral drugs that are effective against a broad spectrum of viruses.

The synthesis of Benzenemethanamine, 3-fluoro- hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) on fluoro-substituted benzene derivatives followed by reductive amination to introduce the amine group. The final step typically involves conversion to the hydrochloride salt to enhance stability and solubility.

The chemical properties of this compound make it a versatile building block for medicinal chemists. Its ability to undergo various transformations allows for the creation of diverse molecular structures with potential therapeutic applications. For example, it can be used to synthesize Schiff bases, which have shown promise in antimicrobial and anti-inflammatory treatments.

In addition to its pharmaceutical applications, Benzenemethanamine, 3-fluoro- hydrochloride has found utility in materials science. The presence of both aromatic and fluorinated moieties makes it a suitable candidate for developing advanced materials with unique electronic properties. These materials could find applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The safety profile of Benzenemethanamine, 3-fluoro- hydrochloride is an important consideration in its handling and application. While generally considered stable under standard conditions, appropriate precautions should be taken to avoid exposure due to potential skin or eye irritation. Standard laboratory practices should be followed when working with this compound to ensure safe handling.

The future prospects for this compound are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of molecular interactions continues to evolve, compounds like Benzenemethanamine, 3-fluoro- hydrochloride will play an increasingly important role in developing innovative solutions across multiple disciplines.